Cas no 8013-05-6 (Fatty acids,castor-oil, potassium salts)

• Product name: Fatty acids,castor-oil, potassium salts
• CAS No: 8013-05-6
• MF: ₃[C₁₈H₃₃O₃-]^.C₃H₈O₃^.₃[K+]
• MW: 1101.74718
• CID: 707444
• PubChem ID: 72941488

Fatty acids,castor-oil, potassium salts Chemical and Physical Properties

Names and Identifiers

• Fatty acids,castor-oil, potassium salts
• Castor oil, potassium salt
• Potassium castorate
• POTASSIUMCASTORATE
• UNII-54I69KEO6Y
• Q27261213
• EINECS 232-388-4
• 54I69KEO6Y
• 8013-05-6
• Fatty acids,castor-oil,potassium salts
• Castor oil,potassium salt
• 1178530-80-7
• SJXYCCRUTIHMCE-GOXDOWKOSA-K

• Inchi： InChI=1S/3C18H34O3.C3H8O3.3K/c3*1-2-3-4-11-14-17(19)15-12-9-7-5-6-8-10-13-16-18(20)21;4-1-3(6)2-5;;;/h3*9,12,17,19H,2-8,10-11,13-16H2,1H3,(H,20,21);3-6H,1-2H2;;;/q;;;;3*+1/p-3/b3*12-9-;;;;
• InChI Key： SJXYCCRUTIHMCE-GOXDOWKOSA-K
• SMILES： CCCCCCC(CC=CCCCCCCCC(=O)[O-])O.CCCCCCC(CC=CCCCCCCCC(=O)[O-])O.CCCCCCC(CC=CCCCCCCCC(=O)[O-])O.C(C(CO)O)O.[K+].[K+].[K+]

Computed Properties

• Exact Mass: 1100.6673733g/mol
• Monoisotopic Mass: 1100.6673733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 72
• Rotatable Bond Count: 44
• Complexity: 281
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 242Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids